Cas no 435273-43-1 (1-(4-ethyl-3-pyridinyl)-Ethanone)
435273-43-1 structure
Product Name:1-(4-ethyl-3-pyridinyl)-Ethanone
CAS No:435273-43-1
MF:C9H11NO
MW:149.189742326736
CID:327022
PubChem ID:21766007
Update Time:2025-04-19
1-(4-ethyl-3-pyridinyl)-Ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-ethyl-3-pyridinyl)-Ethanone
- Ethanone,1-(4-ethyl-3-pyridinyl)-
- Ethanone, 1-(4-ethyl-3-pyridinyl)- (9CI)
- 4-Ethyl-3-acetylpyridine
- 1-(4-ETHYLPYRIDIN-3-YL)ETHANONE
- SCHEMBL3818724
- AKOS006332387
- 435273-43-1
- XTHPHCBLHLOEID-UHFFFAOYSA-N
-
- MDL: MFCD09263902
- Inchi: 1S/C9H11NO/c1-3-8-4-5-10-6-9(8)7(2)11/h4-6H,3H2,1-2H3
- InChI Key: XTHPHCBLHLOEID-UHFFFAOYSA-N
- SMILES: O=C(C)C1C=NC=CC=1CC
Computed Properties
- Exact Mass: 149.08400
- Monoisotopic Mass: 149.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 145
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 30Ų
Experimental Properties
- PSA: 29.96000
- LogP: 1.84660
1-(4-ethyl-3-pyridinyl)-Ethanone Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
435273-43-1 (1-(4-ethyl-3-pyridinyl)-Ethanone) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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